62-38-4

Phenylmercuric acetate

In Stock

• CAS RN:
• 62-38-4

• Formula:
• C8H8HgO2
  CH3COOHgC6H5
  C8H8HgO2

• InChI:
• InChI=1S/C6H5.C2H4O2.Hg/c1-2-4-6-5-3-1;1-2(3)4;/h1-5H;1H3,(H,3,4);/q;;+1/p-1

• InChIKey:
• XEBWQGVWTUSTLN-UHFFFAOYSA-M

• Small lustrous prisms. Toxic by ingestion, inhalation and skin absorption. May severely irritate skin and eyes. Used as an herbicide and fungicide. as such, is mixed with organic solvent for the purpose of application.
  Phenylmercury acetate is an arylmercury compound and a member of benzenes.
  A phenyl mercury compound used mainly as a fungicide. Has also been used as a herbicide, slimicide, and bacteriocide.

1-Chloro-3-fluoropropane

In Stock

• CAS RN:
• 462-38-4

• Formula:
• C3H6ClF

• InChI:
• InChI=1S/C3H6ClF/c4-2-1-3-5/h1-3H2

• InChIKey:
• PFDZQZAOZNELDX-UHFFFAOYSA-N

• 1-Chloro-3-fluoropropane is a useful research compound. Its molecular formula is C3H6ClF and its molecular weight is 96.53 g/mol. The purity is usually 95%.

Quino[2,3-b]acridine-7,14-dione, 5,6,12,13-tetrahydro-

• CAS RN:
• 5862-38-4

• Formula:
• C20H14N2O2

• InChI:
• InChI=1S/C20H14N2O2/c23-19-11-5-1-3-7-15(11)21-17-10-14-18(9-13(17)19)22-16-8-4-2-6-12(16)20(14)24/h1-8H,9-10H2,(H,21,23)(H,22,24)

• InChIKey:
• SNDAOXYSCAWUFQ-UHFFFAOYSA-N

• Quino[2,3-b]acridine-7,14-dione, 5,6,12,13-tetrahydro- is a useful research compound. Its molecular formula is C20H14N2O2 and its molecular weight is 314.3 g/mol. The purity is usually 95%.

(5E)-5-[(3-methoxy-4-propoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one

• CAS RN:
• 5662-38-4

• Formula:
• C14H16N2O3S

• InChI:
• InChI=1S/C14H16N2O3S/c1-3-6-19-11-5-4-9(8-12(11)18-2)7-10-13(17)16-14(20)15-10/h4-5,7-8H,3,6H2,1-2H3,(H2,15,16,17,20)/b10-7+

• InChIKey:
• PNPHJFZXKIKGNO-JXMROGBWSA-N

• (5E)-5-[(3-methoxy-4-propoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one is a useful research compound. Its molecular formula is C14H16N2O3S and its molecular weight is 292.36 g/mol. The purity is usually 95%.

3-Bromo-4-nitrosophenol

• CAS RN:
• 13362-38-4

• Formula:
• C6H4BrNO2

• InChI:
• InChI=1S/C6H4BrNO2/c7-5-3-4(9)1-2-6(5)8-10/h1-3,9H

• InChIKey:
• ORVHTCOFHGULQZ-UHFFFAOYSA-N

• 3-Bromo-4-nitrosophenol, also known as 3-Bromo-4-nitrosophenol, is a useful research compound. Its molecular formula is C6H4BrNO2 and its molecular weight is 202.01 g/mol. The purity is usually 95%.

Methyl 3-(butylamino)-4-nitrobenzoate

In Stock

• CAS RN:
• 597562-38-4

• Formula:
• C12H16N2O4

• InChI:
• InChI=1S/C12H16N2O4/c1-3-4-7-13-10-8-9(12(15)18-2)5-6-11(10)14(16)17/h5-6,8,13H,3-4,7H2,1-2H3

• InChIKey:
• BLSXHPAYJROFIX-UHFFFAOYSA-N

• Methyl 3-(butylamino)-4-nitrobenzoate is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27 g/mol. The purity is usually 95%.

6-Phenyl-2-(piperidin-4-YL)pyridazin-3(2H)-one

In Stock

• CAS RN:
• 246262-38-4

• Formula:
• C15H17N3O

• InChI:
• InChI=1S/C15H17N3O/c19-15-7-6-14(12-4-2-1-3-5-12)17-18(15)13-8-10-16-11-9-13/h1-7,13,16H,8-11H2

• InChIKey:
• HGXQWFBWMIVRKS-UHFFFAOYSA-N

• 6-Phenyl-2-(piperidin-4-YL)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H17N3O and its molecular weight is 255.321. The purity is usually 95%.

N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide

In Stock

• CAS RN:
• 801262-38-4

• Formula:
• C16H13F2N3O3S2

• InChI:
• InChI=1S/C16H13F2N3O3S2/c1-21(2)26(23,24)11-5-3-9(4-6-11)15(22)20-16-19-14-12(18)7-10(17)8-13(14)25-16/h3-8H,1-2H3,(H,19,20,22)

• InChIKey:
• DJZJFZCYDJKUDF-UHFFFAOYSA-N

• N-(4,6-difluorobenzo[d]thiazol-2-yl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C16H13F2N3O3S2 and its molecular weight is 397.41. The purity is usually 95%.

[2-[2-(Cyclopropylcarbamoyl)anilino]-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate

In Stock

• CAS RN:
• 877962-38-4

• Formula:
• C18H15Cl2N3O4

• InChI:
• InChI=1S/C18H15Cl2N3O4/c19-12-7-8-14(20)23-16(12)18(26)27-9-15(24)22-13-4-2-1-3-11(13)17(25)21-10-5-6-10/h1-4,7-8,10H,5-6,9H2,(H,21,25)(H,22,24)

• InChIKey:
• DNIAXYMFKAFZPK-UHFFFAOYSA-N

• [2-[2-(Cyclopropylcarbamoyl)anilino]-2-oxoethyl] 3,6-dichloropyridine-2-carboxylate is a useful research compound. Its molecular formula is C18H15Cl2N3O4 and its molecular weight is 408.24. The purity is usually 95%.

3-(3-Chlorophenyl)-2'-carboethoxypropiophenone

In Stock

• CAS RN:
• 898762-38-4

• Formula:
• C18H17ClO3

• InChI:
• InChI=1S/C18H17ClO3/c1-2-22-18(21)16-9-4-3-8-15(16)17(20)11-10-13-6-5-7-14(19)12-13/h3-9,12H,2,10-11H2,1H3

• InChIKey:
• MSORHYXMDDKFRB-UHFFFAOYSA-N

• 3-(3-Chlorophenyl)-2'-carboethoxypropiophenone is a useful research compound. Its molecular formula is C18H17ClO3 and its molecular weight is 316.8 g/mol. The purity is usually 95%.

(2Z)-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one

In Stock

• CAS RN:
• 903862-38-4

• Formula:
• C22H23NO5

• InChI:
• InChI=1S/C22H23NO5/c1-14-11-17(24)16(13-23-7-9-27-10-8-23)22-20(14)21(25)19(28-22)12-15-5-3-4-6-18(15)26-2/h3-6,11-12,24H,7-10,13H2,1-2H3/b19-12-

• InChIKey:
• VBWWMKZICGPRRM-UNOMPAQXSA-N

• (2Z)-6-hydroxy-2-[(2-methoxyphenyl)methylidene]-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one is a useful research compound. Its molecular formula is C22H23NO5 and its molecular weight is 381.428. The purity is usually 95%.

2-(2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

In Stock

• CAS RN:
• 932362-38-4

• Formula:
• C23H23F3N4O3

• InChI:
• InChI=1S/C23H23F3N4O3/c1-33-16-8-6-15(7-9-16)20-21(32)29-22(28-20)10-12-30(13-11-22)14-19(31)27-18-5-3-2-4-17(18)23(24,25)26/h2-9H,10-14H2,1H3,(H,27,31)(H,29,32)

• InChIKey:
• FRPKAGPQXSOLJK-UHFFFAOYSA-N

• 2-(2-(4-methoxyphenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H23F3N4O3 and its molecular weight is 460.457. The purity is usually 95%.

2-Ethylpiperidine-1-carbonitrile

Usually In Stock

• CAS RN:
• 924862-38-4

• Formula:
• C8H14N2

• InChI:
• InChI=1S/C8H14N2/c1-2-8-5-3-4-6-10(8)7-9/h8H,2-6H2,1H3

• InChIKey:
• XQRUQQIOLHRLCG-UHFFFAOYSA-N

• 2-Ethylpiperidine-1-carbonitrile is a useful research compound. Its molecular formula is C8H14N2 and its molecular weight is 138.21g/mol. The purity is usually 95%.

5-(Heptafluoropropyl)uridine

• CAS RN:
• 144862-38-4

• Formula:
• C112H178N36O27

• 5-(Heptafluoropropyl)uridine, also known as 5-(Heptafluoropropyl)uridine, is a useful research compound. Its molecular formula is C112H178N36O27. The purity is usually 95%.

3-[5-(5-Isopropyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanoic acid

In Stock

• CAS RN:
• 1365962-38-4

• Formula:
• C12H16N4O3

• InChI:
• InChI=1S/C12H16N4O3/c1-7(2)9-6-8(15-16(9)3)12-14-13-10(19-12)4-5-11(17)18/h6-7H,4-5H2,1-3H3,(H,17,18)

• InChIKey:
• MTGGWCQDDIXFTO-UHFFFAOYSA-N

• 3-[5-(5-Isopropyl-1-methyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]propanoic acid is a useful research compound. Its molecular formula is C12H16N4O3 and its molecular weight is 264.28 g/mol. The purity is usually 95%.

2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile

In Stock

• CAS RN:
• 1797062-38-4

• Formula:
• C20H19N5O2

• InChI:
• InChI=1S/C20H19N5O2/c21-12-15-4-3-9-22-20(15)27-16-7-10-24(11-8-16)19(26)13-25-14-23-17-5-1-2-6-18(17)25/h1-6,9,14,16H,7-8,10-11,13H2

• InChIKey:
• KXBFOOXYONBERH-UHFFFAOYSA-N

• 2-((1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)oxy)nicotinonitrile is a useful research compound. Its molecular formula is C20H19N5O2 and its molecular weight is 361.405. The purity is usually 95%.

4-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]piperazin-2-one

In Stock

• CAS RN:
• 2549062-38-4

• Formula:
• C12H17N5O2

• InChI:
• InChI=1S/C12H17N5O2/c1-19-12-4-10(14-8-15-12)17-5-9(6-17)16-3-2-13-11(18)7-16/h4,8-9H,2-3,5-7H2,1H3,(H,13,18)

• InChIKey:
• FJYBYIIODZKJGL-UHFFFAOYSA-N

• 4-[1-(6-methoxypyrimidin-4-yl)azetidin-3-yl]piperazin-2-one is a useful research compound. Its molecular formula is C12H17N5O2 and its molecular weight is 263.30 g/mol. The purity is usually 95%.

5-(Dimethoxymethyl)-2-fluoroaniline

In Stock

• CAS RN:
• 1378862-38-4

• Formula:
• C9H12FNO2

• InChI:
• InChI=1S/C9H12FNO2/c1-12-9(13-2)6-3-4-7(10)8(11)5-6/h3-5,9H,11H2,1-2H3

• InChIKey:
• RLCTYZRTKWWTEI-UHFFFAOYSA-N

• 5-(Dimethoxymethyl)-2-fluoroaniline is a useful research compound. Its molecular formula is C9H12FNO2 and its molecular weight is 185.2 g/mol. The purity is usually 95%.

4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene

In Stock

• CAS RN:
• 1247562-38-4

• Formula:
• C9H7BrF4O

• InChI:
• InChI=1S/C9H7BrF4O/c10-7-2-1-6(8(11)3-7)4-15-5-9(12,13)14/h1-3H,4-5H2

• InChIKey:
• DKPVHUYVIXFNCT-UHFFFAOYSA-N

• 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene is a useful research compound. Its molecular formula is C9H7BrF4O and its molecular weight is 287.05 g/mol. The purity is usually 95%.